(S)-2-Benzyloxycarbonylamino-1,4-bis(methanesulfonyloxy)butane

• IUPAC Name: [(3S)-4-methylsulfonyloxy-3-(phenylmethoxycarbonylamino)butyl] methanesulfonate
• InChI: InChI=1S/C14H21NO8S2/c1-24(17,18)22-9-8-13(11-23-25(2,19)20)15-14(16)21-10-12-6-4-3-5-7-12/h3-7,13H,8-11H2,1-2H3,(H,15,16)/t13-/m0/s1
• InChI Key: LMSSVYYPSBHSLA-ZDUSSCGKSA-N
• Canonical SMILES: CS(=O)(=O)OCCC(COS(=O)(=O)C)NC(=O)OCC1=CC=CC=C1
• Isomeric SMILES: CS(=O)(=O)OCC[C@@H](COS(=O)(=O)C)NC(=O)OCC1=CC=CC=C1
• Molecular Formula: C14H21NO8S2
• DSSTOX Substance ID: DTXSID40718672
• Molecular Weight: 395.5 g/mol
• CAS RN: 176970-05-1

Description

The compound “(S)-2-Benzyloxycarbonylamino-1,4-bis(methanesulfonyloxy)butane” is a complex organic molecule. It contains a benzyloxycarbonyl group (a protecting group used in organic synthesis), an amino group, and two methanesulfonyloxy groups. The “(S)” indicates that it is the “S” enantiomer of the molecule.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the appropriate 4-carbon backbone. The benzyloxycarbonyl group could potentially be introduced via a reaction with benzyloxycarbonyl chloride, and the methanesulfonyloxy groups could be introduced via a reaction with methanesulfonyl chloride.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the benzyloxycarbonyl, amino, and methanesulfonyloxy groups would likely have a significant impact on the molecule’s shape and properties.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. The amino group could participate in a variety of reactions, including acid-base and nucleophilic substitution reactions. The methanesulfonyloxy groups could potentially act as leaving groups in substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the polarity of its functional groups, and its melting and boiling points would be influenced by the strength of the intermolecular forces present.

Safety And Hazards

As with any chemical compound, handling “(S)-2-Benzyloxycarbonylamino-1,4-bis(methanesulfonyloxy)butane” would require appropriate safety precautions. These might include wearing protective clothing and eye protection, and ensuring adequate ventilation.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it’s a useful intermediate in organic synthesis, research might focus on developing more efficient methods for its synthesis.